Cas no 2137546-44-0 (6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)

• Product Name: 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• CAS No: 2137546-44-0
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 5893690
• PubChem ID: 165458952
• Update Time: 2025-07-27

6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2137546-44-0
• 6-(3-hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• EN300-744122
• 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

• Inchi： 1S/C12H22O4S/c1-8-6-11(5-4-10(3)13)12(7-9(8)2)17(14,15)16/h10-13H,4-7H2,1-3H3,(H,14,15,16)
• InChI Key： RQKPDSFFYLFGDT-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CCC(C)O)(=O)(=O)O

Computed Properties

• Exact Mass: 262.12388035g/mol
• Monoisotopic Mass: 262.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83Ų

Additional information on 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

Introduction to 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic Acid (CAS No. 2137546-44-0)

6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid is a specialized organic compound characterized by its unique sulfonic acid functional group and a cyclohexene backbone. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2137546-44-0, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its versatile structural properties. The presence of both hydroxyl and sulfonic acid moieties makes it a promising candidate for various applications, including drug development, molecular recognition, and biochemical research.

The molecular structure of 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid consists of a cyclohexane ring substituted with two methyl groups at the 3rd and 4th positions, a 3-hydroxybutyl side chain at the 1st position, and a sulfonic acid group at the 1st position as well. This arrangement imparts unique solubility characteristics and reactivity patterns, making it suitable for applications in aqueous systems and as an intermediate in synthetic chemistry.

In recent years, the interest in 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid has been fueled by its potential role in pharmaceutical formulations. The sulfonic acid group is known for its ability to enhance binding affinity and stability in drug molecules, while the hydroxyl group provides additional functionalization possibilities. These features have led to its exploration in the design of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in drug solubilization and delivery systems. The sulfonic acid moiety can form stable interactions with water molecules, improving solubility for poorly water-soluble drugs. This property is particularly valuable in oral and injectable formulations where bioavailability is a critical concern. Furthermore, the cyclohexene backbone offers flexibility in molecular design, allowing chemists to modify the compound for specific pharmacokinetic profiles.

Recent studies have highlighted the compound's potential in biomolecular interactions. The combination of hydrophobic and hydrophilic regions within its structure enables it to interact with both lipid and aqueous environments, making it a candidate for applications in membrane-assisted drug delivery systems. Additionally, its ability to act as a ligand or chelator has been explored in biochemical assays where precise molecular recognition is required.

The synthesis of 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the cyclohexene ring, followed by functional group transformations to introduce the hydroxyl and sulfonic acid groups. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

In industrial applications, this compound serves as an intermediate in the synthesis of more complex molecules. Its structural features allow for further derivatization into esters, amides, or other pharmacologically active derivatives. Such modifications can enhance specific biological activities or improve pharmacokinetic properties, making it a valuable building block in medicinal chemistry.

The safety profile of 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid has been evaluated through preliminary toxicological studies. Results indicate that it exhibits low acute toxicity when tested on mammalian cell lines. However, further studies are necessary to assess long-term effects and environmental impact. As with any chemical compound used in pharmaceutical applications, rigorous safety assessments are essential before commercialization.

The future prospects for 6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid are promising given its unique structural attributes and potential applications. Ongoing research aims to expand its utility in drug development by exploring novel synthetic routes and investigating its role in targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion,6-(3-Hydroxybutyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2137546-44-0) represents a significant advancement in organic chemistry with broad implications for pharmaceutical science. Its structural versatility and functional properties make it a valuable asset for researchers developing new therapeutic agents and biochemical tools.